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Compound of Interest

Compound Name: Boc-DL-Arg(Pmc)(Pmc)-OH

Cat. No.: B15286543 Get Quote

This technical guide provides a concise overview of the molecular weight and chemical formula

for the protected amino acid derivative, Boc-DL-Arg(Pmc)-OH. The information presented is

intended for researchers, scientists, and professionals in the field of drug development and

peptide chemistry. It is important to note that while the query specified two Pmc (2,2,5,7,8-

pentamethylchroman-6-sulfonyl) groups, publicly available data consistently refers to the mono-

protected version of the molecule.

Physicochemical Data
The quantitative data for Boc-DL-Arg(Pmc)-OH is summarized in the table below. This

information is critical for various applications, including peptide synthesis, purification, and

analytical characterization.
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Property Value Source

Molecular Formula C25H40N4O7S [1][2][3][4]

Molecular Weight 540.7 g/mol [1][2]

Exact Mass 540.26177080 Da [1][3]

Topological Polar Surface Area 178 Å² [1][3]

XLogP3 3.3 [1][3]

Hydrogen Bond Donor Count 4 [3]

Hydrogen Bond Acceptor

Count
8 [3]

Rotatable Bond Count 11 [3]

Complexity 955 [1]

Experimental Protocols
Detailed experimental protocols for the synthesis or specific applications of Boc-DL-Arg(Pmc)
(Pmc)-OH are not readily available in the public domain, likely due to the rarity of the di-

protected variant. The mono-protected form, Boc-L-Arg(Pmc)-OH, is a commercially available

amino acid building block used in solid-phase peptide synthesis (SPPS). Standard coupling

methods, such as those utilizing carbodiimides (e.g., DCC, DIC) or activated esters (e.g.,

HOBt, HBTU), are typically employed for its incorporation into peptide sequences.

Molecular Structure and Components
The structure of Boc-DL-Arg(Pmc)-OH consists of a DL-arginine core with its alpha-amino

group protected by a tert-butyloxycarbonyl (Boc) group and the guanidino side chain protected

by a 2,2,5,7,8-pentamethylchroman-6-sulfonyl (Pmc) group. The relationship between these

components is illustrated in the diagram below.
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Components of Boc-DL-Arg(Pmc)-OH

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b15286543#boc-dl-arg-pmc-pmc-oh-molecular-weight-
and-formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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